Cas no 112833-17-7 (1-[2-(4-methoxyanilino)-4-methyl-1,3-thiazol-5-yl]ethanone)

1-[2-(4-methoxyanilino)-4-methyl-1,3-thiazol-5-yl]ethanone structure
112833-17-7 structure
Product Name:1-[2-(4-methoxyanilino)-4-methyl-1,3-thiazol-5-yl]ethanone
CAS No:112833-17-7
MF:C13H14N2O2S
MW:262.327461719513
CID:2609626
PubChem ID:746628
Update Time:2025-04-21

1-[2-(4-methoxyanilino)-4-methyl-1,3-thiazol-5-yl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(4-methoxyanilino)-4-methyl-1,3-thiazol-5-yl]ethanone
    • AG-690/10102043
    • Z48856988
    • CHEMBL2023947
    • DTXSID30353617
    • AKOS001065086
    • SR-01000492497-1
    • SMR001994970
    • MLS003315835
    • Ethanone, 1-[2-[(4-methoxyphenyl)amino]-4-methyl-5-thiazolyl]-
    • SR-01000492497
    • 112833-17-7
    • Inchi: 1S/C13H14N2O2S/c1-8-12(9(2)16)18-13(14-8)15-10-4-6-11(17-3)7-5-10/h4-7H,1-3H3,(H,14,15)
    • InChI Key: GGVWMEYEQPOQJU-UHFFFAOYSA-N
    • SMILES: S1C(=NC(C)=C1C(C)=O)NC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 262.07759887Da
  • Monoisotopic Mass: 262.07759887Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 79.5Ų
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